Phenethyl benzoate

• IUPAC Name: 2-phenylethyl benzoate
• InChI: InChI=1S/C15H14O2/c16-15(14-9-5-2-6-10-14)17-12-11-13-7-3-1-4-8-13/h1-10H,11-12H2
• InChI Key: OSORMYZMWHVFOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC(=O)C2=CC=CC=C2
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID9047590
• Molecular Weight: 226.27 g/mol
• Boiling Point: 189.00 °C. @ 12.00 mm Hg
• CAS No.: 94-47-3

Description

2-Phenylethyl benzoate, also known as benzyl carbinyl benzoate or fema 2860, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Phenylethyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl benzoate is primarily located in the membrane (predicted from logP). 2-Phenylethyl benzoate is a balsam, floral, and honey tasting compound that can be found in ceylon cinnamon and linden. This makes 2-phenylethyl benzoate a potential biomarker for the consumption of these food products.

Scientific Research Applications

Anaerobic Degradation of Benzene

Research has shown that benzene, a structurally related compound to phenethyl benzoate, can undergo biodegradation under anaerobic conditions with various electron acceptors. Studies have focused on the microbial processes involved in this degradation, revealing the importance of certain bacterial groups and metabolic pathways. For instance, a study found benzoate as an intermediate in the anaerobic degradation of benzene, supporting the idea of direct carboxylation as an initial activation mechanism (Abu Laban et al., 2009).

Microbial Degradation in Landfills

In the context of landfills, research has evaluated the anaerobic biodegradability of various compounds, including benzoate, by microorganisms present in decomposing refuse. This research provides insights into the microbial capabilities and environmental conditions that influence the degradation process of benzoate derivatives (Wang & Barlaz, 1998).

Plant Glycosyltransferase Activity

In plants, glycosyltransferase enzymes play a crucial role in modifying benzoates, a compound class related to this compound, by attaching glucose molecules to them. This modification is essential for various plant physiological processes and has been extensively studied to understand the biochemical pathways and specific enzymes involved (Lim et al., 2002).

Iontophoretic Transport Studies

The iontophoretic transport of benzoate across skin has been investigated to understand the principles of transdermal delivery systems. This research is relevant to this compound due to the chemical similarities and provides insights into how such compounds can be effectively delivered through the skin (Bellantone et al., 1986).

Anaerobic Metabolism Mechanisms

The mechanisms of anaerobic metabolism of benzene, closely related to this compound, have been studied to understand the intermediate steps and compounds involved. This research has identified phenol and benzoate as key intermediates, providing insights into the complex biochemical pathways in microbial systems (Coates et al., 2002).

Biodegradation Metabolite Detection

Studies have focused on detecting specific metabolites during the biodegradation of benzene, a structurally similar compound to this compound. These studies provide a deeper understanding of the metabolic processes and pathways involved in the degradation of such compounds (Ulrich et al., 2005).

Safety and Hazards

Phenethyl benzoate is classified as an Aquatic Chronic 2 substance, indicating it is toxic to aquatic life with long-lasting effects. It is recommended to avoid release to the environment, collect spillage, and dispose of contents/container to an approved waste disposal plant. Personal protective equipment should be used, and contact with skin, eyes, and ingestion or inhalation should be avoided.

Mechanism of Action

Phenethyl benzoate, also known as 2-Phenylethyl benzoate, is a benzoate ester resulting from the formal condensation of the carboxy group of benzoic acid with the hydroxy group of 2-phenylethanol . This compound has been found in various plants and is known to play significant roles in their metabolism .

Target of Action

It’s known to play a role as a plant metabolite and a volatile oil component .

Mode of Action

It’s known that the compound is a product of the condensation of benzoic acid and 2-phenylethanol .

Biochemical Pathways

This compound is involved in the phenylpropanoid biosynthesis pathway, which is a part of plant secondary metabolism . The enzyme BPBT (benzyl alcohol/phenylethanol benzoyltransferase) plays a crucial role in promoting the synthesis of benzyl benzoate along with this compound .

Pharmacokinetics

It’s known that the compound is a plant metabolite, suggesting that it is metabolized in plants .

Result of Action

It’s known to play a role as a plant metabolite and a volatile oil component, suggesting that it may contribute to the aroma and metabolic processes of plants .

Action Environment

This compound is known to be toxic to aquatic life with long-lasting effects . Therefore, environmental factors such as the presence of water bodies could influence the compound’s action, efficacy, and stability.

Biochemical Analysis

Biochemical Properties

Phenethyl benzoate plays a significant role in biochemical reactions, particularly in the context of plant metabolism. It is a plant metabolite and a component of volatile oils . In biochemical reactions, this compound interacts with various enzymes and proteins. For instance, it is metabolized by esterases, which hydrolyze the ester bond to produce benzoic acid and 2-phenylethanol . These interactions are crucial for the compound’s role in plant defense mechanisms and its contribution to the aroma profile of plants.

Cellular Effects

This compound has been observed to influence various cellular processes. In plant cells, it affects cell signaling pathways and gene expression related to stress responses and defense mechanisms . The compound can modulate the expression of genes involved in the synthesis of secondary metabolites, which are essential for plant defense. Additionally, this compound impacts cellular metabolism by altering the flux of metabolites through specific pathways, thereby influencing the overall metabolic profile of the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of the reaction. For example, this compound inhibits certain esterases, preventing the hydrolysis of ester bonds . This inhibition can lead to the accumulation of esterified compounds, which may have various physiological effects. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific environmental conditions . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in terms of gene expression and metabolic activity . These effects are often observed in both in vitro and in vivo studies, highlighting the compound’s potential for long-term biological activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal or beneficial effects, such as enhancing certain metabolic pathways or modulating gene expression . At high doses, this compound can exhibit toxic or adverse effects, including disruptions in cellular function and metabolic imbalances . Threshold effects are often observed, where a specific dosage level triggers a significant change in the compound’s biological activity.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to the metabolism of benzoic acid and 2-phenylethanol . The compound is metabolized by esterases, which hydrolyze the ester bond to produce benzoic acid and 2-phenylethanol . These metabolites can then enter various metabolic pathways, including the beta-ketoadipate pathway for benzoic acid and the phenylpropanoid pathway for 2-phenylethanol . These interactions influence metabolic flux and the levels of specific metabolites within the cell.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate the compound’s movement across cellular membranes and its localization within specific cellular compartments. The distribution of this compound can affect its biological activity, as its accumulation in certain tissues or organelles may enhance or inhibit specific biochemical reactions .

Subcellular Localization

This compound is localized within specific subcellular compartments, which can influence its activity and function . The compound may be directed to particular organelles, such as the endoplasmic reticulum or mitochondria, through targeting signals or post-translational modifications . This localization is crucial for its role in modulating cellular processes and interacting with specific biomolecules. For example, the presence of this compound in the endoplasmic reticulum may enhance its interactions with esterases and other enzymes involved in lipid metabolism .

Synthesis routes and methods I

Procedure details

The reaction was set up as in Example 2 except that methyl benzoate (748.8 g, 5.50 mol) was used instead of benzoic acid and 671.9 g (5.50 mol) of 2-phenylethyl alcohol was used. After 4 h at 190° C., 230 g of distillate was collected and the reaction mixture was 51% product by GLC. The methanol was stripped from the distillate on a Buchi rotary evaporator and the residue was returned to the reaction flask. The batch was heated for 2 h at 200° C. and 2 h at 210° C., whereupon 170 g of distillate was collected and the reaction mixture was 80% product by GLC. The methanol was stripped from the distillate as before, and the residue was returned to the reaction flask. The batch was heated for 2 h at 210° C. and 2 h at 220° C., whereupon 40 g of distillate was collected and the reaction mixture was 94% product by GLC. The excess 2-phenylethyl alcohol (3.5% by GLC) and methyl benzoate (2.7% by GLC) were removed by vacuum distillation as usual and the product was treated with activated carbon as usual to afford 1000 g (81%) of 2-phenylethyl benzoate. The residual 2-phenylethyl alcohol was 0.30, the APHA color was 40, the acid number was 0.13 mg KOH/g, the saponification number was 245 mg KOH/g, and the residual tin was <10 ppm.

Synthesis routes and methods II

Procedure details

A 2-L, 4-neck round bottom flask, fitted with a thermometer, mechanical stirrer, nitrogen inlet tube and Liebig condenser/receiving flask, was charged with 671.7 g (5.50 mol, 1.00 equiv) of benzoic acid, 806.3 g (6.60 mol, 1.20 equiv) of 2-phenylethyl alcohol, and 1.25 g (0.1% w/w) of Fascat 2001®. The system was heated gently with slow stirring (<50 rpm) until the benzoic acid dissolved. The air was removed with three cycles of evacuation/nitrogen fill using a mechanical vacuum pump (50-100 torr). The rate of stirring was increased to ca. 200 rpm, the nitrogen sparge was set at 0.2 scfh, and the reaction mixture was heated to 180° C. After a 1-h hold, the temperature was increased to 190° C. for 1 h and then to 200° C. for 1 h. The temperature was increased to 210° C. and the nitrogen sparge was increased to 0.5 scfh. After a 1-h hold, the temperature was further increased to 220° C. for 1 h. The total amount of distillate was 159.2 g, from which 94.4 g of water (theor. 99.1 g) was separated as the top layer. The reaction mixture was cooled to room temperature and sampled for analysis. The acid number was 1.10 mg KOH/g (99.7% conversion) and the APHA color was 115. The excess 2-phenylethyl alcohol (5.5% by GLC) was removed by vacuum distillation. Thus, after 1 h at 180-190° C. and 20 torr (0.5 scfh nitrogen sweep), the residual 2-phenylethyl alcohol was <0.05% by GLC and the APHA color was 222. Activated carbon (37.3 g, 3% w/w) was added, and the mixture was heated at 75-80° C. under vacuum (50-70 torr) for 1 h. After cooling to room temperature, filtration through Celite® gave 1100 g (90%) of 2-phenylethyl benzoate. The APHA color was 20, the acid number was 0.14 mg KOH/g, the saponification number was 246 mg KOH/g (theor. 248), and the residual tin was <10 ppm.

Synthesis routes and methods III

Procedure details

The reaction was run as described in Example 2 except that the initial excess of 2-phenylethyl alcohol was 10% rather than 20%, and the organic layer that co-distilled with the water of reaction was returned to the batch at the end of each hold but the last one. After 4 h at 180-210° C., the reaction mixture was cooled to room temperature, where the acid number was 5.50 (97.8% conversion), the APHA color was 114, and the excess 2-phenylethyl alcohol was 4.8% by GLC. A 9.94-g aliquot of 50% w/w aqueous hypophosphorous acid (HPA, 0.40% w/w based on H3PO2) was added. The excess 2-phenylethyl alcohol was removed by vacuum distillation as usual. The APHA color was 39 and the residual 2-phenylethyl alcohol was 0.19% by GLC. Treatment with activated carbon as usual afforded 1100 g (88%) of 2-phenylethyl benzoate. The APHA color was 36, the acid number was 2.10 mg KOH/g, the saponification number was 244 mg KOH/g, the residual tin was 270 ppm, and the residual phosphorous was 1300 ppm.